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Compound of Interest

Compound Name: JR-AB2-011

Cat. No.: B2594326 Get Quote

Application Notes and Protocols for JR-AB2-011
For Researchers, Scientists, and Drug Development Professionals

Introduction
JR-AB2-011 is a potent and selective inhibitor of the mTORC2 complex.[1][2][3] It functions by

blocking the association between Rictor and mTOR, key components of the mTORC2 complex,

thereby inhibiting downstream signaling pathways.[1][4][5] This inhibition has been shown to

decrease the phosphorylation of Akt at Ser-473, reduce MMP2 activity, and consequently

impair tumor cell migration and invasion.[1][4] JR-AB2-011 has demonstrated cytotoxic effects

in glioblastoma and has shown anti-tumor properties in xenograft studies.[4][5] These

application notes provide detailed procedures for the proper storage and handling of JR-AB2-
011 powder and solutions to ensure its stability and efficacy in research settings.
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Condition Temperature Duration Notes

Long-term Storage -20°C 3 years[2] Protect from light.[1]

Short-term/Shipping Room temperature Varies

Shipped with blue ice

for samples in

solution.[3][6]

Alternate Long-term 4°C Not specified
Protect from light.[1]

[6]

Table 2: Storage and Stability of JR-AB2-011 Solutions
Solvent

Storage
Temperature

Duration Notes

DMSO -80°C 6 months[1] - 1 year[2]

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.[1][2]

DMSO -20°C 1 month[1][2]
Protect from light.[1]

[2]

DMSO -40°C Not specified

Aliquots of inhibitors

were kept at -40°C.[7]

[8]

Table 3: Solubility of JR-AB2-011
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Solvent Concentration Molarity Notes

DMSO 62.5 mg/mL[1][6] 156.92 mM[1][6]

Ultrasonic assistance

may be needed.[1]

Use newly opened,

non-hygroscopic

DMSO.[1][9]

DMSO 20 mg/mL[2] 50.21 mM[2]

Use fresh DMSO as

moisture can reduce

solubility.[2]

Water < 0.1 mg/mL Insoluble[6]

Experimental Protocols
Protocol 1: Preparation of JR-AB2-011 Stock Solution
(10 mM in DMSO)
Materials:

JR-AB2-011 powder (Molecular Weight: 398.28 g/mol )

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Aseptic Technique: Perform all steps under a laminar flow hood to maintain sterility,

especially for cell-based assays.

Pre-warming: Allow the JR-AB2-011 vial and DMSO to equilibrate to room temperature

before opening to prevent condensation.
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Calculation: To prepare a 10 mM stock solution, use the following calculation:

Mass (mg) = 10 mmol/L * 0.001 L * 398.28 g/mol * 1000 mg/g = 3.98 mg

Therefore, dissolve 3.98 mg of JR-AB2-011 in 1 mL of DMSO. Adjust volumes as needed.

Dissolution:

Add the calculated volume of DMSO to the vial containing the JR-AB2-011 powder.

Vortex the solution thoroughly until the powder is completely dissolved.

If solubility issues arise, brief sonication in an ultrasonic bath can be used to aid

dissolution.[1][6] To further increase solubility, the tube can be warmed to 37°C before

sonication.[6]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.[2][6]

Store the aliquots at -80°C for up to 1 year or -20°C for up to 1 month.[1][2] Ensure the

vials are tightly sealed and protected from light.[1]

Protocol 2: Preparation of Working Solutions for In Vitro
Cell Culture
Materials:

10 mM JR-AB2-011 stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM/F12)[6]

Sterile tubes

Procedure:
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Thawing: Thaw a single aliquot of the 10 mM JR-AB2-011 stock solution at room

temperature.

Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve the

desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Ensure the control group is treated

with the same final concentration of DMSO.

For example, to prepare a 100 µM working solution, you can add 10 µL of the 10 mM

stock solution to 990 µL of cell culture medium.

Application: Add the prepared working solutions to your cell cultures. Typical concentrations

used in published studies range from 10 µM to 250 µM.[1][6]

Incubation: Incubate the cells for the desired period (e.g., 24-78 hours) under standard cell

culture conditions (e.g., 37°C, 5% CO₂).[1][6]

Handling and Safety Precautions
JR-AB2-011 is intended for research use only.[10] The toxicological properties have not been

fully investigated.[11] Therefore, standard laboratory safety precautions should be followed.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves when handling the compound.

Ventilation: Handle the powder and concentrated solutions in a well-ventilated area or a

chemical fume hood to avoid inhalation of dust or aerosols.[11]

Contact: Avoid contact with skin and eyes.[11] In case of contact, rinse immediately with

plenty of water.

Disposal: Dispose of waste according to local institutional and environmental regulations.

Avoid release into the environment.[11]
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Caption: Workflow for handling and preparing JR-AB2-011.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b2594326?utm_src=pdf-body-img
https://www.benchchem.com/product/b2594326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2594326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


mTORC2 Activity

JR-AB2-011

Rictorbinds mTOR

blocks association

mTORC2 Complex
(Rictor-mTOR)

inhibits

associates with

Akt

phosphorylates

p-Akt (S473) Downstream Effects
(Cell migration, invasion, etc.)

regulates

Click to download full resolution via product page

Caption: Signaling pathway of JR-AB2-011 as an mTORC2 inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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